Cas no 7681-53-0 (Sodium hypophosphite)
Sodium hypophosphite (NaH₂PO₂) is an inorganic compound widely used as a reducing agent in electroless nickel plating, where it facilitates the deposition of uniform, corrosion-resistant nickel-phosphorus coatings. Its strong reducing properties make it valuable in chemical synthesis and as a stabilizer in polymer production. The compound is also employed in water treatment to control scale and corrosion. Sodium hypophosphite is highly soluble in water, ensuring efficient handling and application in industrial processes. Its stability under controlled conditions and consistent performance make it a preferred choice for precision applications requiring reliable reducing action. Proper handling is essential due to its reactivity with oxidizing agents.

Sodium hypophosphite structure
Product name:Sodium hypophosphite
Sodium hypophosphite Chemical and Physical Properties
Names and Identifiers
-
- Sodium hypophosphite
- Chemicalna-47
- hypophosphorousacidmonosodiumsalt
- monosodiumhypophosphite
- natriumhypophosphit
- Phosphinicacid,sodiumsalt
- phosphinicacidmonosodiumsalt
- sodiumhydrogenphosphite(nah2po2)
- sodiumhydrophosphite
- sodiummonophosphate
- sodiumphosphinate
- sodiumphosphinate(nah2po2)
- sodium dihydric hypophosphite
- sodium dihydrogen hypophosphite
- SODIUM HYPOPHOSPHITE EXTRA PURE, B. P. C . 1963
- SodiumHypophosphiteGr
- HYPOPHOSPHOROUSACID,SODIUMSALT
- sodium hypophosphite EN grade
- SHP
- sodium monophosphate
- SODIUM HYPOPHOSPHITE [MI]
- Q2090740
- SODIUM HYPOPHOSPHITE [WHO-DD]
- AKOS025244065
- ZGKNDXOLMOFEJH-UHFFFAOYSA-M
- SODIUM HYPOPHOSPHITE [FCC]
- SODIUM HYPOPHOSPHITE [HSDB]
- sodium;oxido(oxo)phosphanium
- 7681-53-0
- Sodium phosphinate
- CHEMBL2146115
-
- MDL: MFCD09265474
- Inchi: InChI=1S/Na.H3O2P/c;1-3-2/h;3H2,(H,1,2)/q+1;/p-1
- InChI Key: SIGUVTURIMRFDD-UHFFFAOYSA-M
- SMILES: [Na+].O=[PH2][O-]
Computed Properties
- Exact Mass: 87.96900
- Monoisotopic Mass: 85.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 13.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: The product is colorless crystal with pearl luster or white granular powder. Easy to deliquescence, strong heat will explode
- Density: 1.3880
- Melting Point: 100
- Boiling Point: No data available
- Flash Point: No data available
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 49.94000
- LogP: 0.08820
- Merck: 13,8703
- Sensitiveness: Sensitive to humidity
- Vapor Pressure: No data available
Sodium hypophosphite Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Safety Instruction: S17
- RTECS:WB5950000
- Storage Condition:Keep container closed when not in use. Store in a cool, dry place (prevent humidity, maximum storage temperature 25 degrees Celsius).
- Safety Term:S17
Sodium hypophosphite Customs Data
- HS CODE:2835100000
- Customs Data:
China Customs Code:
2835100000
Sodium hypophosphite Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R007050-500g |
Sodium hypophosphite |
7681-53-0 | 99% | 500g |
¥595 | 2023-09-07 | |
eNovation Chemicals LLC | D627979-500g |
Sodium hypophosphite |
7681-53-0 | 97% | 500g |
$160 | 2024-05-23 | |
eNovation Chemicals LLC | D627979-1kg |
Sodium hypophosphite |
7681-53-0 | 97% | 1kg |
$200 | 2024-05-23 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S909357-1kg |
Sodium hypophosphite |
7681-53-0 | 98-101% | 1kg |
2,788.00 | 2021-05-17 | |
eNovation Chemicals LLC | D627979-1kg |
Sodium hypophosphite |
7681-53-0 | 97% | 1kg |
$298 | 2025-02-26 | |
eNovation Chemicals LLC | D627979-100g |
Sodium hypophosphite |
7681-53-0 | 97% | 100g |
$160 | 2025-02-21 | |
eNovation Chemicals LLC | D627979-100g |
Sodium hypophosphite |
7681-53-0 | 97% | 100g |
$160 | 2025-02-26 | |
eNovation Chemicals LLC | D627979-500g |
Sodium hypophosphite |
7681-53-0 | 97% | 500g |
$240 | 2025-02-26 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 04434-50KG-H |
Sodium hypophosphite |
7681-53-0 | puriss., meets analytical specification of BPC63, anhydrous, 98-101% | 68548.88 | 2021-05-17 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 04434-1KG |
Sodium hypophosphite |
7681-53-0 | 98-101% | 1kg |
¥1532.37 | 2024-12-25 |
Sodium hypophosphite Related Literature
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Carole Guyon,Estelle Métay,Florence Popowycz,Marc Lemaire Org. Biomol. Chem. 2015 13 7879
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Carole Guyon,Estelle Métay,Florence Popowycz,Marc Lemaire Org. Biomol. Chem. 2015 13 7879
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Xin Wang,Weiyi Xing,Bin Yu,Xiaming Feng,Lei Song,Yuan Hu J. Mater. Chem. C 2013 1 690
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Jitao Chen,Zhongmin Liu,Yongchuan Wu,Yaru Li,Jingyu Zhao,Xixi Zhu,Ping Na Chem. Commun. 2018 54 1972
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Cheng Yang,Ching Ping Wong,Matthew M. F. Yuen J. Mater. Chem. C 2013 1 4052
7681-53-0 (Sodium hypophosphite) Related Products
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- 7558-80-7(Dihydrogen monosodium phosphate)
- 10039-32-4(Phosphoric acid disodium dodecahydrate)
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7681-53-0)Sodium hypophosphite

Purity:99.9%
Quantity:200kg
Price ($):Inquiry